![molecular formula C30H48O3 B134560 Ethyl 3-hydroxy-2-methylbutyrate CAS No. 27372-03-8](/img/structure/B134560.png)
Ethyl 3-hydroxy-2-methylbutyrate
Overview
Description
Ethyl 3-hydroxy-2-methylbutyrate belongs to the class of organic compounds known as vitamin D and derivatives . It is also known by other names such as 3-Hydroxy-2-methylbutanoic acid ethyl ester, 3-Hydroxy-2-methylbutyric acid ethyl ester . It has a molecular formula of C7H14O3 .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The average mass is 146.184 Da and the monoisotopic mass is 146.094299 Da .
Physical And Chemical Properties Analysis
This compound is a clear colourless liquid with a green fruity aroma . It is soluble in water, DMSO, triacetin, and vegetable oils . The average mass is 146.184 Da and the monoisotopic mass is 146.094299 Da .
Scientific Research Applications
1. Chemical Kinetics and Reactions
Ethyl 3-hydroxy-2-methylbutyrate has been studied for its behavior in chemical reactions. For instance, research on the elimination kinetics of similar compounds like 2-hydroxy-2-methylbutyric acid and 2-ethyl-2-hydroxybutyric acid has shown that these reactions are homogeneous, unimolecular, and follow a first-order rate law. This study, conducted over a temperature range of 270-320°C, helps in understanding the chemical behavior of similar compounds including this compound (Chuchani, Martín, & Rotinov, 1995).
2. Sensory Characteristics in Wine
This compound is closely related to ethyl 2-hydroxy-3-methylbutanoate, a compound identified in wine. Research on ethyl 2-hydroxy-3-methylbutanoate has provided insights into the sensory characteristics of such esters in wines. This research is relevant for understanding the impact of similar compounds, like this compound, on wine aroma and flavor (Gammacurta et al., 2018).
3. Pharmaceutical Synthesis
This compound has potential applications in the synthesis of pharmaceuticals. Similar compounds like ethyl 2-hydroxy-4-arylbutyrate have been synthesized through highly enantioselective hydrogenation, showcasing the potential of using this compound in similar synthetic processes (Meng, Zhu, & Zhang, 2008).
4. Industrial Chemistry and Material Science
In industrial chemistry and material science, derivatives of this compound may be utilized. For example, research on compounds like ethyl-3-(acryloyloxy)methyloxetane, which bear resemblance to this compound, demonstrates applications in polymerization and material synthesis (Singha, Ruiter, & Schubert, 2005).
Safety and Hazards
Safety data sheets suggest that Ethyl 3-hydroxy-2-methylbutyrate is a flammable liquid and vapor . It is recommended to keep away from heat/sparks/open flames/hot surfaces and to use explosion-proof electrical/ventilating/lighting/equipment . Protective gloves, eye protection, and face protection should be worn when handling this compound .
properties
IUPAC Name |
ethyl 3-hydroxy-2-methylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O3/c1-4-10-7(9)5(2)6(3)8/h5-6,8H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFWGBFTIQSEBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)C(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60950072 | |
Record name | Ethyl 3-hydroxy-2-methylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60950072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colourless liquid; Green fruity aroma | |
Record name | (+\/-)-Ethyl 3-hydroxy-2-methylbutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1927/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
Soluble in water, DMSO, triacetin and vegetable oils, Soluble (in ethanol) | |
Record name | (+\/-)-Ethyl 3-hydroxy-2-methylbutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1927/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.953-1.053 (20°) | |
Record name | (+\/-)-Ethyl 3-hydroxy-2-methylbutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1927/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
27372-03-8 | |
Record name | Ethyl 3-hydroxy-2-methylbutyrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27372-03-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-hydroxy-2-methylbutyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027372038 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 3-hydroxy-2-methylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60950072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butanoic acid, 3-hydroxy-2-methyl-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL 3-HYDROXY-2-METHYLBUTYRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MQ1HS6P9B1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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